N-(benzo[d]thiazol-2-yl)-2-(5-chlorothiophen-2-yl)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(5-chlorothiophen-2-yl)acetamide
• InChI: InChI=1S/C13H9ClN2OS2/c14-11-6-5-8(18-11)7-12(17)16-13-15-9-3-1-2-4-10(9)19-13/h1-6H,7H2,(H,15,16,17)
• InChI Key: RPMXFMRHDPBYES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)CC3=CC=C(S3)Cl
• Molecular Formula: C13H9ClN2OS2
• Molecular Weight: 308.8 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-(5-chlorothiophen-2-yl)acetamide, also known as BT2, is a chemical compound that has been extensively researched for its potential use in various scientific fields. BT2 is a small molecule that has shown promising results in several laboratory experiments, making it a potential candidate for further research and development.

Scientific Research Applications

Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibitors

• Research demonstrates that certain derivatives of N-(benzo[d]thiazol-2-yl)acetamide, such as N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, show promise as potent inhibitors of PI3Kα and mTOR, offering potential applications in cancer therapy (Stec et al., 2011).

Antitumor Activity

• Several N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives demonstrate significant antitumor activity against various cancer cell lines, indicating potential therapeutic applications in oncology (Yurttaş, Tay, & Demirayak, 2015).

Analgesic Activity

• Some acetamide derivatives, including N-(benzothiazol-2-yl)-2-[(1-substituted-1H-tetrazol-5-yl)thio]acetamide, exhibit potent analgesic properties, suggesting applications in pain management (Kaplancıklı et al., 2012).

Anticonvulsant Evaluation

• Compounds like N-(substituted benzothiazole-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide show significant anticonvulsant activity, presenting potential applications in the treatment of seizure disorders (Nath et al., 2021).

Antibacterial Evaluation

• N-(benzo[d]thiazol-2-yl)-2-(4-substituted-1H-1,2,3-triazol-1-yl)acetamides synthesized via ultrasound irradiation exhibit promising antibacterial activities against a range of bacterial strains, suggesting potential in antimicrobial therapies (Rezki, 2016).

Anti-Inflammatory Activity

• Derivatives such as N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides show significant anti-inflammatory activity, highlighting potential use in inflammation-related conditions (Sunder & Maleraju, 2013).

Synthesis of Fused Thiazolo[3,2-a]pyrimidinones

• N-(benzo[d]thiazol-2-yl)-2-chloroacetamide serves as a key building block in the synthesis of thiazolo[3,2-a]pyrimidinone products, relevant in chemical synthesis and drug design (Janardhan et al., 2014).

pKa Determination and Drug Precursors

• The acidity constants of N-(benzothiazole-2-yl) acetamide derivative compounds were determined, aiding in understanding their chemical properties and potential drug precursor roles (Duran & Canbaz, 2013).